molecular formula C11H14O3 B8598589 (3,5-Dimethyl-4-hydroxy-phenyl)-acetic acid methyl ester

(3,5-Dimethyl-4-hydroxy-phenyl)-acetic acid methyl ester

Cat. No.: B8598589
M. Wt: 194.23 g/mol
InChI Key: UCJBJPOAPYTDOA-UHFFFAOYSA-N
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Description

(3,5-Dimethyl-4-hydroxy-phenyl)-acetic acid methyl ester is a useful research compound. Its molecular formula is C11H14O3 and its molecular weight is 194.23 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H14O3

Molecular Weight

194.23 g/mol

IUPAC Name

methyl 2-(4-hydroxy-3,5-dimethylphenyl)acetate

InChI

InChI=1S/C11H14O3/c1-7-4-9(6-10(12)14-3)5-8(2)11(7)13/h4-5,13H,6H2,1-3H3

InChI Key

UCJBJPOAPYTDOA-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=CC(=C1O)C)CC(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of (3,5-dimethyl-4-hydroxy-phenyl)-acetic acid (5a) (12.4 g, 0.069 mmol) in methanol (300 mL) was treated with concentrated sulfuric acid (6.25 mL). The resulting solution was heated to 70° C. overnight. At this time, the reaction was cooled to room temperature. The reaction was concentrated under vacuum. The residue was diluted with ethyl acetate (700 mL) and was washed with water (2×250 mL). The organics were dried over magnesium sulfate, filtered and concentrated under vacuum to give an orange solid. The solid was slurried in 10% ethyl acetate/petroleum ether and was stirred for 1 h. The solid was collected by filtration, washed with 10% ethyl acetate/petroleum ether, and dried under vacuum overnight. The residue was purified by column chromatography using silica gel eluted with 10-15% ethyl acetate in petroleum ether to afford (3,5-dimethyl-4-hydroxy-phenyl)-acetic acid methyl ester (6a) (1.93 g, 86%) as an off-white solid; EI(+)-HRMS m/z calcd for C11H14O3 (M+) 194.0943, found 191.0942. Molecular Weight=194.2324; Exact Mass=194.0943
Quantity
12.4 g
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reactant
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6.25 mL
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reactant
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300 mL
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reactant
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[Compound]
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ethyl acetate petroleum ether
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0 (± 1) mol
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